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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isometronidazole, with the CAS registry number 705-19-1, is a synthetic nitroimidazole
derivative. It is structurally an isomer of the widely used antimicrobial agent, metronidazole.[1]
Isometronidazole is of significant interest to the scientific community for its potential
therapeutic applications, primarily as an antimicrobial agent and a hypoxic cell sensitizer in
cancer therapy. Its biological activity is intrinsically linked to the nitro group on the imidazole
ring, which is a key feature for its mechanism of action.[2] This technical guide provides a
comprehensive overview of the core properties of Isometronidazole, including its
physicochemical characteristics, mechanism of action, and relevant experimental protocols.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its development and application in research and medicine. The key properties of
Isometronidazole are summarized below.

Structural Information

o IUPAC Name: 2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethanol

¢ Synonyms: 2-Methyl-4-nitro-1H-imidazole-1-ethanol, 1-(2-Hydroxyethyl)-2-methyl-4-
nitroimidazole, 1zoklion, Mizonidazole[2][3]
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e CAS Number: 705-19-1
e Molecular Formula: CeHoN3O3[4]

e Molecular Weight: 171.15 g/mol

Tabulated Physicochemical Data

The following table summarizes the available quantitative physicochemical data for
Isometronidazole. It is important to note that some data, such as boiling point and pKa, are
not readily available in the literature and are therefore omitted.

Property Value Source(s)

[Kim, Pilho; Journal of
Melting Point 126.7-127.8 °C Medicinal Chemistry, (2009),
52(5), 1317-1328]

128-130 °C [BOC Sciences]
Solubility Weak water solubility [BOC Sciences]
Low lipophilicity [BOC Sciences]
Appearance Pale Yellow to Orange Solid [BOC Sciences]

Note: Quantitative solubility data in common solvents like water, ethanol, and DMSO are not
readily available in published literature.

Mechanism of Action

Isometronidazole exhibits a dual mechanism of action, functioning as both an antimicrobial
agent against anaerobic organisms and as a hypoxic cell sensitizer. Both actions are
predicated on the reductive activation of its nitro group.

Antimicrobial Activity

As a member of the nitroimidazole class, Isometronidazole's antimicrobial effect is selective
for anaerobic bacteria and protozoa. In the low-oxygen environment of these organisms, the
nitro group of Isometronidazole is reduced by cellular reductases, such as ferredoxin. This
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reduction process leads to the formation of highly reactive nitroso radicals and other cytotoxic
intermediates. These reactive species can then interact with and damage critical cellular
components, most notably DNA, leading to strand breaks and inhibition of nucleic acid

synthesis, ultimately resulting in microbial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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